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Compound of Interest

Compound Name: 8-(N-Boc-aminomethyl)guanosine

Cat. No.: B15584293 Get Quote

An In-depth Technical Guide to 8-(N-Boc-
aminomethyl)guanosine
This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activities of 8-(N-Boc-aminomethyl)guanosine, a notable guanosine analog.

The document is intended for researchers, scientists, and professionals in the field of drug

development and immunology.

Chemical Structure and Properties
8-(N-Boc-aminomethyl)guanosine is a synthetic derivative of guanosine, a fundamental

component of RNA. The key modification is the attachment of an N-Boc-protected aminomethyl

group at the 8-position of the purine ring. This substitution is significant as modifications at this

position in guanosine analogs are known to influence their biological activity.

Below is a 2D representation of the chemical structure of 8-(N-Boc-aminomethyl)guanosine.

Caption: 2D chemical structure of 8-(N-Boc-aminomethyl)guanosine.

Table 1: Physicochemical Properties of 8-(N-Boc-aminomethyl)guanosine
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Property Value Source

Molecular Formula C₁₆H₂₄N₆O₇ [1]

Molecular Weight 412.40 g/mol [1]
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CAS Number
Information not publicly

available

Note: Specific experimental data for properties such as melting point, solubility, and

spectroscopic data (NMR, Mass Spectrometry) for 8-(N-Boc-aminomethyl)guanosine are not

readily available in public domains but may be obtainable from commercial suppliers upon

request.

Biological Activity: A Potent TLR7 Agonist
8-(N-Boc-aminomethyl)guanosine is classified as a guanosine analog, a class of compounds

known for their immunostimulatory properties.[2] Specifically, C8-substituted guanosine

derivatives have been identified as potent agonists of Toll-like Receptor 7 (TLR7).[2] TLR7 is an

endosomal receptor that recognizes single-stranded RNA, playing a crucial role in the innate

immune response to viral pathogens.

Activation of TLR7 by agonists like 8-(N-Boc-aminomethyl)guanosine initiates a signaling

cascade that leads to the production of pro-inflammatory cytokines and type I interferons.[2]

This positions the compound as a valuable tool for immunology research and a potential

candidate for the development of vaccine adjuvants and immunotherapies.

TLR7 Signaling Pathway
The binding of 8-(N-Boc-aminomethyl)guanosine to TLR7 in the endosome triggers the

recruitment of the adaptor protein MyD88. This initiates a downstream signaling cascade

involving IRAK kinases and TRAF6, ultimately leading to the activation of the transcription
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factors NF-κB and IRF7. These transcription factors then translocate to the nucleus to induce

the expression of genes encoding for type I interferons (e.g., IFN-α) and pro-inflammatory

cytokines (e.g., TNF-α, IL-6, IL-12).
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Caption: TLR7 Signaling Pathway activated by guanosine analogs.
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Synthesis
A specific, detailed synthesis protocol for 8-(N-Boc-aminomethyl)guanosine is not readily

available in the peer-reviewed literature. However, the synthesis of 8-substituted guanosine

derivatives is a well-established field. A general approach often involves the following key

steps:

Protection of the sugar hydroxyl groups and the exocyclic amine of guanosine: This is

typically achieved using standard protecting groups to prevent unwanted side reactions.

Introduction of a leaving group at the 8-position: Bromination of the protected guanosine at

the C8 position is a common strategy.

Nucleophilic substitution: The leaving group at the 8-position is then displaced by the desired

substituent. For 8-(N-Boc-aminomethyl)guanosine, this would involve a reaction with a

suitable aminomethyl precursor that is Boc-protected.

Deprotection: Removal of the protecting groups to yield the final product.

Researchers aiming to synthesize this compound could adapt established protocols for the

synthesis of other 8-aminomethyl-substituted guanosine analogs.

Experimental Protocols
The primary application of 8-(N-Boc-aminomethyl)guanosine in a research setting is to study

TLR7-mediated immune responses. A typical experiment involves stimulating immune cells,

such as peripheral blood mononuclear cells (PBMCs), and measuring the subsequent

production of cytokines.

General Protocol for Cytokine Induction in PBMCs
This protocol provides a general framework. Specific concentrations and incubation times may

need to be optimized.

Materials:

Human Peripheral Blood Mononuclear Cells (PBMCs)
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RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-

streptomycin

8-(N-Boc-aminomethyl)guanosine (dissolved in a suitable solvent like DMSO)

Positive control (e.g., another known TLR7 agonist like R848)

Negative control (vehicle, e.g., DMSO)

96-well cell culture plates

ELISA kits for target cytokines (e.g., IFN-α, TNF-α, IL-6)

Procedure:

PBMC Isolation: Isolate PBMCs from healthy donor blood using Ficoll-Paque density

gradient centrifugation.

Cell Seeding: Resuspend PBMCs in complete RPMI-1640 medium and seed them in a 96-

well plate at a density of 1 x 10⁶ cells/mL.

Stimulation: Add 8-(N-Boc-aminomethyl)guanosine to the wells at various concentrations.

Include positive and negative controls.

Incubation: Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24-48 hours.

Supernatant Collection: Centrifuge the plate and carefully collect the cell-free supernatant.

Cytokine Measurement: Quantify the concentration of cytokines in the supernatant using

ELISA kits according to the manufacturer's instructions.

Experimental Workflow
The following diagram illustrates a typical workflow for assessing the immunostimulatory

activity of 8-(N-Boc-aminomethyl)guanosine.
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Caption: Workflow for in vitro cytokine induction assay.

Conclusion
8-(N-Boc-aminomethyl)guanosine is a valuable research tool for investigating the TLR7

signaling pathway and its role in the innate immune system. Its potential as a potent

immunostimulant warrants further investigation for applications in vaccine development and

immunotherapy. This guide provides a foundational understanding of its chemical nature,

biological function, and experimental utility. Researchers are encouraged to consult specific

supplier information for detailed physicochemical data and to optimize experimental protocols

for their specific research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15584293#8-n-boc-aminomethyl-guanosine-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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